Cas no 2169244-87-3 (4-amino-4-methylpentane-1-sulfonyl fluoride)

4-Amino-4-methylpentane-1-sulfonyl fluoride is a specialized sulfonyl fluoride compound with applications in chemical synthesis and biochemical research. Its key structural features include a primary sulfonyl fluoride group and an amino substituent at the 4-position, offering reactivity for selective modifications, such as covalent binding to target proteins or peptides. This compound is particularly useful in activity-based protein profiling (ABPP) and protease inhibition studies due to its electrophilic sulfonyl fluoride moiety, which forms stable adducts with nucleophilic residues. The tertiary amine group enhances solubility in aqueous and organic media, facilitating diverse experimental conditions. Its stability and selectivity make it a valuable tool for probing enzymatic mechanisms and developing covalent inhibitors.
4-amino-4-methylpentane-1-sulfonyl fluoride structure
2169244-87-3 structure
Product Name:4-amino-4-methylpentane-1-sulfonyl fluoride
CAS No:2169244-87-3
MF:C6H14FNO2S
MW:183.244264125824
CID:5822009
PubChem ID:165565552
Update Time:2025-05-26

4-amino-4-methylpentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-methylpentane-1-sulfonyl fluoride
    • 2169244-87-3
    • EN300-1577070
    • Inchi: 1S/C6H14FNO2S/c1-6(2,8)4-3-5-11(7,9)10/h3-5,8H2,1-2H3
    • InChI Key: XHCWSFIGBLFECY-UHFFFAOYSA-N
    • SMILES: S(CCCC(C)(C)N)(=O)(=O)F

Computed Properties

  • Exact Mass: 183.07292802g/mol
  • Monoisotopic Mass: 183.07292802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 68.5Ų

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Additional information on 4-amino-4-methylpentane-1-sulfonyl fluoride

Introduction to 4-amino-4-methylpentane-1-sulfonyl fluoride (CAS No. 2169244-87-3)

4-amino-4-methylpentane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2169244-87-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both an amino group and a sulfonyl fluoride moiety makes this molecule a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 4-amino-4-methylpentane-1-sulfonyl fluoride consists of a pentane backbone substituted with an amino group at the fourth carbon and a sulfonyl fluoride group at the first carbon. This unique arrangement imparts distinct chemical properties that make it particularly useful in various synthetic transformations. The amino group can participate in nucleophilic substitution reactions, while the sulfonyl fluoride can undergo hydrolysis to form a sulfonic acid, providing multiple pathways for further functionalization.

In recent years, there has been a growing interest in sulfonyl fluorides due to their role as key intermediates in drug discovery. The fluorine atom in sulfonyl fluorides enhances the metabolic stability and bioavailability of pharmaceutical compounds, making them attractive for medicinal chemistry applications. For instance, 4-amino-4-methylpentane-1-sulfonyl fluoride has been explored as a precursor in the synthesis of protease inhibitors, which are crucial in treating diseases such as HIV and cancer. The ability to introduce this compound into larger molecular frameworks allows researchers to fine-tune the properties of their target molecules, leading to more effective therapeutic outcomes.

One of the most compelling aspects of 4-amino-4-methylpentane-1-sulfonyl fluoride is its utility in cross-coupling reactions. The sulfonyl fluoride group can be converted into other functional groups through palladium-catalyzed reactions, enabling the construction of complex organic architectures. This capability is particularly valuable in the synthesis of peptidomimetics and other bioactive molecules. Recent studies have demonstrated its use in generating libraries of sulfonamides, which are known for their broad spectrum of biological activities. These sulfonamides have shown promise as antimicrobial agents and kinase inhibitors, highlighting the importance of 4-amino-4-methylpentane-1-sulfonyl fluoride in medicinal chemistry.

The synthesis of 4-amino-4-methylpentane-1-sulfonyl fluoride typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include the fluorination of sulfonyl chlorides or sulfonates, followed by selective functionalization to introduce the amino group. Advances in catalytic systems have improved the efficiency of these reactions, making it possible to produce this compound on a larger scale. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact, aligning with modern pharmaceutical manufacturing standards.

From a computational chemistry perspective, 4-amino-4-methylpentane-1-sulfonyl fluoride has been studied to understand its reactivity and interaction with biological targets. Molecular modeling techniques have revealed insights into how this compound can be designed to enhance binding affinity and selectivity. These computational studies are essential for guiding experimental efforts and optimizing drug candidates. By leveraging computational tools, researchers can predict potential side effects and metabolic pathways, thereby accelerating the drug discovery process.

The pharmacological potential of derivatives derived from 4-amino-4-methylpentane-1-sulfonyl fluoride has been explored through various preclinical studies. Researchers have synthesized analogs with modified side chains to evaluate their biological activity. Some derivatives have demonstrated inhibitory effects on enzymes involved in inflammatory pathways, suggesting their use as potential anti-inflammatory agents. Furthermore, structural modifications have been investigated to improve solubility and oral bioavailability, critical factors for clinical efficacy.

In conclusion, 4-amino-4-methylpentane-1-sulfonyl fluoride (CAS No. 2169244-87-3) is a versatile intermediate with significant applications in pharmaceutical research. Its unique structural features enable diverse synthetic transformations, making it indispensable in drug development pipelines. As research continues to uncover new methodologies for utilizing sulfonyl fluorides, compounds like this will remain at the forefront of medicinal chemistry innovation.

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